Cas no 50449-65-5 (2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)-)

2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)- structure
50449-65-5 structure
Product Name:2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)-
CAS No:50449-65-5
MF:C14H13N3O
MW:239.272522687912
CID:364865
PubChem ID:70318245
Update Time:2025-04-19

2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)-
    • 1-(2-phenylethyl)-3H-imidazo[4,5-c]pyridin-2-one
    • 1-(2-Phenylethyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
    • DTXSID10741816
    • 50449-65-5
    • SCHEMBL8247693
    • Inchi: 1S/C14H13N3O/c18-14-16-12-10-15-8-6-13(12)17(14)9-7-11-4-2-1-3-5-11/h1-6,8,10H,7,9H2,(H,16,18)
    • InChI Key: ZTYWDOVTTODVJC-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=NC=CC=2N1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.10599
  • Monoisotopic Mass: 239.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.23
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